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‘ Compound of Interest

Compound Name: 2-Methylbenzyl isocyanate

Cat. No.: B1333484

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Methylbenzyl isocyanate, a key chemical intermediate. This document consolidates essenti

Core Data and Properties

2-Methylbenzyl isocyanate, identified by the CAS number 56651-58-2, is an organic compound with the molecular formula C9H9NO.[1] Its molecule

Identifier

CAS Number

Molecular Formula

Molecular Weight

IUPAC Name

Synonyms

While specific experimental data for 2-methylbenzyl isocyanate is not extensively available in the public domain, the properties of its isomers, such

Property (S)-(-)-a-Methylbenzyl isocyi
CAS Number 14649-03-7

Form Liquid

Boiling Point 55-56 °C at 2.5 mmHg

Density 1.045 g/mL at 20 °C

Refractive Index n20/D 1.5145

Storage Temperature 2-8°C

Molecular Structure

The molecular structure of 2-Methylbenzyl isocyanate consists of a benzyl group substituted with a methyl group at the ortho position of the phenyl

graph "Molecular Structure" {
layout=neato;
node [shape=plaintext];
edge [color="#202124"1;

// Atom nodes
C1l [label="C"1;
C2 [label="C"1;
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Benzene ring with substituents
-- C2;
-- C3;
-- C4;
-- C5;
-- C6;
-- C1;
-- C7;
-- (C8;

ISOCyanate group
- - N;

N -- C iso [style=invis];

C iso [label="C", pos="7.5,0.5!"];
C iso -- 0 [style=bold, len=0.5];
N -- C iso [style=bold, len=0.5];

//
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Positioning
[pos="0,0!"1;
[pos="1.4,0!"];
[pos="2.1,-1.2!"1;
[pos="1.4,-2.4!"1;
[pos="0,-2.41"];
[pos="-0.7,-1.2!"];
[pos="-1.4,1.2!"1;
[pos="2.8,1.2!"];

N [pos="-2.8,2.4!"];
C iso [pos="-3.8,3.4!"];
0 [pos="-4.8,4.4!1"];

Caption: General synthesis workflows for 2-Methylbenzyl isocyanate.
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Reactivity

The isocyanate functional group (-N=C=0) is an electrophile, making it reactive towards various nucleophiles.

Reaction with Alcohols: Forms a urethane linkage.[6]

Reaction with Amines: Yields a urea derivative.[6]

Reaction with Water: Produces a carbamic acid, which is unstable and decomposes to an amine and carbon diox:

These reactions are fundamental in the synthesis of polyurethanes and polyureas and are widely utilized in dr
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Caption: Key reactions of the isocyanate functional group.

Applications in Research and Drug Development

Isocyanates are crucial building blocks in organic synthesis. Benzyl isocyanate, a related compound, is a cor

The applications of chiral a-methylbenzyl isocyanates highlight the potential uses of 2-methylbenzyl isocyana

Pharmaceutical Development: Serves as a key intermediate in the synthesis of chiral pharmaceuticals, includ:

Agrochemicals: Used in the development of herbicides and insecticides.[8]1[9]

Polymer Chemistry: Employed in the production of specialty polymers and polyurethane foams, enhancing propel

Chiral Derivatization: Used as a derivatizing agent for the separation of enantiomers in chromatography.[10:

Experimental Protocols: General Handling and Safety

Given the reactivity and potential hazards of isocyanates, strict safety protocols are mandatory. The followi
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or a face shield.[11][12]

Skin Protection: Handle with chemical-resistant gloves. Wear appropriate protective clothing to prevent skir

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[11][13] In case o1

Handling and Storage:

Handling: Avoid contact with skin, eyes, and clothing.[14] Do not breathe vapors or mist.[13] Keep away fror

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[13] It is moisture-sensift

Incompatible Materials: Acids, water, strong oxidizing agents, strong bases, alcohols, and amines.[13]

First-Aid Measures:
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Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek immediate med:

Skin Contact: Immediately wash off with soap and plenty of water while removing all contaminated clothing.[:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes.[11]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[13]

Spill and Disposal:

Spills: Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable, labeled contair

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local regulat

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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